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Introduction
Noble gases, such as neon (Ne), are powerful tracers in hydrogeological studies due to their

chemically inert nature.[1] Their concentrations in groundwater are primarily governed by

physical processes, making them ideal for investigating groundwater recharge conditions,

residence times, and paleotemperatures.[1][2][3]

One important parameter derived from dissolved noble gas analysis is "excess air." This refers

to the amount of air dissolved in groundwater that exceeds the equilibrium solubility with the

atmosphere at the time of recharge.[4] This phenomenon typically occurs when air becomes

entrapped in the soil during water table fluctuations, and the subsequent increase in hydrostatic

pressure forces more air to dissolve into the groundwater.[5]

Neon is a particularly good tracer for quantifying excess air because its atmospheric

concentration is constant, and it is not significantly affected by biogeochemical processes.[6]

Calculating the excess atmospheric neon (ΔNe) provides valuable insights into groundwater

recharge mechanisms and the physical characteristics of the aquifer.[4][7]

Principle of the Method
The calculation of excess atmospheric neon is based on the difference between the measured

neon concentration in a groundwater sample and the theoretical neon concentration at
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atmospheric equilibrium. This equilibrium concentration is dependent on the temperature,

atmospheric pressure, and salinity of the water at the time of recharge.

The fundamental equation is:

ΔNe (%) = [(Ne_measured / Ne_equilibrium) - 1] * 100

Where:

ΔNe (%) is the percentage of excess neon.

Ne_measured is the concentration of neon in the groundwater sample, determined

analytically.

Ne_equilibrium is the theoretical concentration of neon in water at equilibrium with the

atmosphere, calculated based on the recharge conditions.

A positive ΔNe value indicates the presence of excess air.[4][8]

Experimental Protocols
Accurate determination of excess neon requires meticulous sample collection and analysis to

prevent atmospheric contamination and ensure precise measurements.

Groundwater Sample Collection for Dissolved Gas
Analysis
The primary objective during sample collection is to obtain a water sample that is

representative of the aquifer and has not come into contact with the atmosphere.

Materials:

Submersible pump

Tubing (e.g., copper, Teflon, C-flex, Tygon)

Glass sample bottles (typically 150 mL) with stoppers[9]
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Beaker (2-4 liters)[9]

Needle for purging[9]

Field parameter measurement instruments (for temperature, pH, specific conductance)[10]

Cooler with ice

Protocol:

Well Purging: Before sampling, purge the well to remove stagnant water from the casing and

ensure the sample is representative of the aquifer.[10] Monitor field parameters such as

temperature, pH, and specific conductance until they stabilize.[10]

Sample Collection Setup: Connect the tubing to the submersible pump. Place the outlet of

the tubing at the bottom of a 2-4 liter beaker filled with raw, unfiltered sample water.[9]

Bottle Filling: Place the sample bottle inside the water-filled beaker. Position the tubing at the

bottom of the sample bottle to allow it to fill from the bottom up. This minimizes turbulence

and contact with the atmosphere.[9]

Flushing: Allow the water to overflow from the bottle, flushing it with at least three to four

bottle volumes (approximately 500 mL) to ensure all atmospheric contaminants are removed.

[9]

Bubble Removal: Ensure no air bubbles are adhering to the inside of the bottle. If present,

gently tap the bottle or jiggle the tubing to dislodge them.[9]

Stopper Insertion: While the bottle is still submerged in the beaker and water is flowing,

insert the stopper firmly.[9] A needle can be inserted through the stopper during this process

to allow for air to be purged.[9]

Sample Sealing: Once the stopper is fully inserted, remove the needle (if used) while the

bottle remains submerged.[9]

Sample Storage and Transport: Store the samples upside down or on their side in a cooler

with ice to minimize bubble formation and prevent the stopper from being pushed out due to
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temperature changes.[9] Samples should be transported to the laboratory for analysis as

soon as possible.

Laboratory Analysis: Mass Spectrometry
The concentration of dissolved neon in the water samples is determined using mass

spectrometry.

Methodology:

Gas Extraction: The dissolved gases are extracted from the water sample under vacuum.

Gas Separation: In some systems, the extracted gas mixture is passed through a gas

chromatograph (GC) to separate the different gases.

Mass Spectrometric Analysis: The separated gases are then introduced into a mass

spectrometer. Mass spectrometry is a highly sensitive technique used to measure the mass-

to-charge ratio of ions, allowing for the precise quantification of different gases, including

neon isotopes.[11][12][13][14] The instrument is calibrated using a standard gas mixture with

a known composition.

Data Presentation and Calculation
The collected and analyzed data are used to calculate the excess atmospheric neon.

Input Data
The following table summarizes the typical data required for the calculation.
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Parameter Symbol Unit Description

Sample ID - -

Unique identifier for

the groundwater

sample.

Measured Neon

Concentration
Ne_measured cm³ STP/g

Neon concentration

determined by mass

spectrometry.

Recharge

Temperature
T °C

Estimated

temperature at which

groundwater recharge

occurred. This can be

derived from noble

gas temperature

models or other

hydrogeological data.

Salinity S ‰ (ppt)
Salinity of the

groundwater sample.

Atmospheric Pressure P atm

Atmospheric pressure

at the recharge

elevation.

Neon Solubility Data
The equilibrium concentration of neon (Ne_equilibrium) is calculated using neon solubility data.

The solubility of neon in water is a function of temperature and salinity.[3] The following table

provides reference values for neon solubility in freshwater at atmospheric pressure (1 atm).
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Temperature (°C) Neon Solubility (10⁻⁸ mol/kg)

0 1.14

5 1.05

10 0.98

15 0.93

20 0.89

25 0.86

Note: For saline waters, a correction factor must be applied.

Calculation of Excess Neon
Step 1: Determine the Equilibrium Neon Concentration (Ne_equilibrium)

Using the estimated recharge temperature and salinity, determine the corresponding neon

solubility from established solubility tables or equations.[3] Adjust this value for the atmospheric

pressure at the recharge elevation.

Step 2: Calculate Excess Neon (ΔNe)

Use the formula: ΔNe (%) = [(Ne_measured / Ne_equilibrium) - 1] * 100

Example Calculation and Results
The following table presents an example of the input data and the calculated excess neon for

several groundwater samples.

Sample ID
Measured Ne
(cm³ STP/g)

Recharge
Temp (°C)

Equilibrium Ne
(cm³ STP/g)

Excess Ne
(ΔNe %)

GW-01 2.50 x 10⁻⁵ 10 2.19 x 10⁻⁵ 14.2

GW-02 3.15 x 10⁻⁵ 12 2.12 x 10⁻⁵ 48.6

GW-03 2.20 x 10⁻⁵ 8 2.27 x 10⁻⁵ -3.1
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Caption: Experimental workflow for calculating excess atmospheric neon.
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Caption: Conceptual model of excess atmospheric neon formation in groundwater.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14242312?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14242312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

